N,N-dimethyl-2-(8-methyl-4-oxoquinazolin-3-yl)acetamide

• IUPAC Name: N,N-dimethyl-2-(8-methyl-4-oxoquinazolin-3-yl)acetamide
• InChI: InChI=1S/C13H15N3O2/c1-9-5-4-6-10-12(9)14-8-16(13(10)18)7-11(17)15(2)3/h4-6,8H,7H2,1-3H3
• InChI Key: OMKJFLFSNYMPQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=O)N(C=N2)CC(=O)N(C)C
• Molecular Formula: C13H15N3O2
• Molecular Weight: 245.28 g/mol

Description

N,N-dimethyl-2-(8-methyl-4-oxoquinazolin-3-yl)acetamide, also known as DMXAA, is a synthetic compound that has been studied for its potential use as an anti-cancer agent. DMXAA was first synthesized in the 1990s and has since been the subject of numerous scientific studies. In

Scientific Research Applications

N,N-dimethyl-2-(8-methyl-4-oxoquinazolin-3-yl)acetamide has been studied extensively for its potential use as an anti-cancer agent. It has been shown to have anti-tumor activity in a variety of cancer types, including lung, breast, and colon cancer. N,N-dimethyl-2-(8-methyl-4-oxoquinazolin-3-yl)acetamide has also been studied for its ability to enhance the effectiveness of chemotherapy and radiation therapy.

Mechanism of Action

The exact mechanism of action of N,N-dimethyl-2-(8-methyl-4-oxoquinazolin-3-yl)acetamide is not fully understood. However, it is believed to work by stimulating the production of cytokines, which are proteins that play a key role in the immune response. N,N-dimethyl-2-(8-methyl-4-oxoquinazolin-3-yl)acetamide specifically stimulates the production of tumor necrosis factor-alpha (TNF-alpha), which can cause the death of cancer cells.
Biochemical and Physiological Effects:
N,N-dimethyl-2-(8-methyl-4-oxoquinazolin-3-yl)acetamide has been shown to have a number of biochemical and physiological effects. It can increase the production of cytokines, which can lead to inflammation and immune system activation. N,N-dimethyl-2-(8-methyl-4-oxoquinazolin-3-yl)acetamide can also cause the death of cancer cells through a process called apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-dimethyl-2-(8-methyl-4-oxoquinazolin-3-yl)acetamide in lab experiments is its ability to selectively target cancer cells, while leaving healthy cells unharmed. This can reduce the side effects associated with traditional chemotherapy and radiation therapy. However, N,N-dimethyl-2-(8-methyl-4-oxoquinazolin-3-yl)acetamide has limitations in terms of its solubility and stability, which can make it difficult to work with in the lab.

Future Directions

There are several future directions for research on N,N-dimethyl-2-(8-methyl-4-oxoquinazolin-3-yl)acetamide. One area of interest is the development of more efficient synthesis methods that can increase the yield and purity of N,N-dimethyl-2-(8-methyl-4-oxoquinazolin-3-yl)acetamide. Another area of research is the exploration of N,N-dimethyl-2-(8-methyl-4-oxoquinazolin-3-yl)acetamide's potential use in combination with other anti-cancer agents. Additionally, the development of new formulations of N,N-dimethyl-2-(8-methyl-4-oxoquinazolin-3-yl)acetamide that improve its solubility and stability could make it a more viable option for clinical use.

Synthesis Methods

N,N-dimethyl-2-(8-methyl-4-oxoquinazolin-3-yl)acetamide can be synthesized through a multi-step process that involves the reaction of 2-methyl-4-nitroquinazoline with methylamine, followed by reduction with lithium aluminum hydride and acetylation with acetic anhydride. This synthesis method has been optimized over the years to increase the yield and purity of N,N-dimethyl-2-(8-methyl-4-oxoquinazolin-3-yl)acetamide.